Cas no 1241001-16-0 (N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1241001-16-0
• MF: C₂₀H₂₈N₂O₃
• MW: 344.447925567627
• CID: 6014149
• PubChem ID: 47072467
• Update Time: 2025-10-28

N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034605370
• EN300-26622514
• N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
• N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• Z815929368
• 1241001-16-0

• Inchi： 1S/C20H28N2O3/c1-6-9-22-10-7-16(8-11-22)20(23)21-15(3)17-13-19(25-5)18(24-4)12-14(17)2/h1,12-13,15-16H,7-11H2,2-5H3,(H,21,23)
• InChI Key： OWRKLMQGZRYTEY-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC(C)C1C=C(C(=CC=1C)OC)OC

Computed Properties

• Exact Mass: 344.20999276g/mol
• Monoisotopic Mass: 344.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.8Ų

Additional information on N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, with the CAS number 1241001-16-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine core and alkyne functional group, which contribute to its unique chemical and biological properties. The presence of dimethoxy and methyl substituents on the aromatic ring further enhances its potential as a pharmacophore, making it a promising candidate for drug discovery and development.

The structural features of N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide make it an intriguing subject for research in various therapeutic areas. The piperidine ring is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. Additionally, the propargyl group (prop-2-yn-1-yl) introduces a reactive site that can be further functionalized, allowing for the design of derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds for their potential applications in treating neurological disorders, cancer, and infectious diseases. The dimethoxy and methyl substituents in this compound are particularly noteworthy, as they have been shown to modulate the binding affinity and selectivity of the molecule towards specific biological targets. This has led to several studies exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

The chemical synthesis of N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of this compound, making it more accessible for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the piperidine core with the propargyl group provides a versatile platform for designing molecules with tailored biological activities. Researchers have leveraged this flexibility to develop derivatives that exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, studies have shown that certain analogs of this compound can modulate neurotransmitter systems involved in conditions such as depression and anxiety.

The pharmacological profile of N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has been extensively evaluated in both in vitro and in vivo models. These studies have revealed its potential as an antagonist or agonist at various receptors, including serotonin receptors (5-HT), dopamine receptors (D), and norepinephrine receptors (α/β). The presence of the dimethoxy and methyl groups appears to fine-tune its binding interactions, leading to selective pharmacological effects that could be exploited for therapeutic purposes.

In addition to its applications in central nervous system disorders, this compound has also shown promise in other therapeutic areas. For example, preclinical studies have indicated that it may have anti-inflammatory and analgesic properties by interacting with inflammatory pathways and pain-signaling mechanisms. The alkyne functional group provides a handle for further derivatization, allowing researchers to explore new chemical spaces and discover novel bioactive molecules.

The growing body of evidence supporting the therapeutic potential of N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide has spurred interest from both academic researchers and pharmaceutical companies. Several ongoing clinical trials are investigating its efficacy in treating various conditions, with initial results showing encouraging signs. These findings highlight the importance of continued research into this compound and its derivatives as potential candidates for future drug development.

The synthesis and characterization of N-[1-(4,5-dimethoxy-2-methylphenyl)ethyl]-1-(prop-2-yn-1-y)piperidine)-carboxamide also contribute to advancements in synthetic organic chemistry. The development of efficient synthetic routes not only facilitates access to this compound but also provides valuable insights into new methodologies for constructing complex organic molecules. These advancements are crucial for accelerating drug discovery efforts and developing next-generation therapeutics.

In conclusion, N-[1-(4,5-dimethoxy--methylphenyl)ethyl]-[prop--(]nyl)]pyrldine)-carboxamide (CAS no: 124100--16--0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. The ongoing studies into its chemical properties and biological activities underscore its importance as a research tool and a candidate for future drug development.